2-{[(3-[1,1'-biphenyl]-4-yl-3-oxopropylidene)amino]oxy}-N-(5-iodo-2-pyridinyl)acetamide

• IUPAC Name: N-(5-iodopyridin-2-yl)-2-[(E)-[3-oxo-3-(4-phenylphenyl)propylidene]amino]oxyacetamide
• InChI: InChI=1S/C22H18IN3O3/c23-19-10-11-21(24-14-19)26-22(28)15-29-25-13-12-20(27)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-11,13-14H,12,15H2,(H,24,26,28)/b25-13+
• InChI Key: WNKYBCFRUCCCJV-DHRITJCHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CC=NOCC(=O)NC3=NC=C(C=C3)I
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C/C=N/OCC(=O)NC3=NC=C(C=C3)I
• Molecular Formula: C22H18IN3O3
• Molecular Weight: 499.3 g/mol
• CAS No.: 339018-05-2

Description

2-{[(3-[1,1'-biphenyl]-4-yl-3-oxopropylidene)amino]oxy}-N-(5-iodo-2-pyridinyl)acetamide is a useful research compound. Its molecular formula is C22H18IN3O3 and its molecular weight is 499.308. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• A significant focus in research regarding this compound involves chemical synthesis and structural analysis. For instance, studies have explored the synthesis of related compounds and their structural characterization through various spectroscopic techniques, highlighting their potential in the development of new pharmaceutical compositions and therapeutic applications (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

Antimicrobial and Antifungal Activities

• Research has demonstrated the antimicrobial and antifungal potential of similar compounds. For instance, studies have revealed that certain derivatives show promising activity against various microbial species, including resistant strains of parasites and bacteria (Gul et al., 2017), (Fahim & Ismael, 2019).

Anticancer Properties

• Some studies have focused on evaluating the anticancer properties of related compounds. For instance, a study synthesized and characterized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and confirmed its anticancer activity through in silico modeling targeting specific receptors (Sharma et al., 2018). Another research synthesized 5-oxopyrrolidine derivatives and found them to exhibit potent anticancer activity against specific cell lines (Kairytė et al., 2022).

Pharmacological Effects

• Studies have also explored the broader pharmacological effects of related compounds, including their neuroprotective, antithrombotic, and rheological properties. For example, piracetam, a cyclic derivative of gamma-aminobutyric acid, has been shown to improve brain metabolism and capacity, indicating potential applications in various neurological disorders (Winnicka, Tomasiak, & Bielawska, 2005).